N~1~-(tert-butyl)-N~2~-methyl-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[benzenesulfonyl(methyl)amino]-N-tert-butylacetamide
• InChI: InChI=1S/C13H20N2O3S/c1-13(2,3)14-12(16)10-15(4)19(17,18)11-8-6-5-7-9-11/h5-9H,10H2,1-4H3,(H,14,16)
• InChI Key: JMPACVXIPGIERA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)CN(C)S(=O)(=O)C1=CC=CC=C1
• Molecular Formula: C13H20N2O3S
• Molecular Weight: 284.38 g/mol

Description

N1-(tert-butyl)-N2-methyl-N2-(phenylsulfonyl)glycinamide is a chemical compound that has garnered interest in organic chemistry due to its potential applications in various synthesis and transformation processes.

Synthesis Analysis

This compound is synthesized through a process involving tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates, which can be prepared from aldehydes and tert-butyl N-hydroxycarbamate. This reaction uses sodium benzenesulfinate and formic acid in a methanol-water mixture. The tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates behave as N-(Boc)-protected nitrones in reactions with organometallics to yield N-(Boc)hydroxylamines (Guinchard, Vallée, & Denis, 2005).

Molecular Structure Analysis

The molecular structure of N1-(tert-butyl)-N2-methyl-N2-(phenylsulfonyl)glycinamide is characterized by its tert-butyl, methyl, and phenylsulfonyl groups attached to the glycinamide framework. This structure imparts unique chemical properties that make it suitable for various synthetic applications.

Chemical Reactions and Properties

This compound participates in reactions such as the three-component coupling reactions of sulfonylimidates, silyl glyoxylates, and N-tert-butanesulfinyl aldimines. These reactions lead to the formation of cyclic N-sulfonylamidines with free endocyclic N-H, involving the formation of multiple bonds and the cleavage of the chiral auxiliary (Yao & Lu, 2011).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, it could interact with biological targets in the body. If it’s used as a reagent in a chemical reaction, its mechanism of action would depend on the specific reaction.

Safety and Hazards

As with any chemical compound, handling “N~1~-(tert-butyl)-N~2~-methyl-N~2~-(phenylsulfonyl)glycinamide” would require appropriate safety precautions. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific information on its hazards, safe handling procedures, and emergency response measures.

Future Directions

The future research directions for this compound could involve exploring its potential applications in various fields, such as medicine or materials science. Further studies could also investigate its reactivity and the possibility of using it as a reagent in new chemical reactions.